Cas no 51770-71-9 (2,4-Dimethoxybenzenesulfonamide)

2,4-Dimethoxybenzenesulfonamide is a sulfonamide derivative characterized by the presence of two methoxy groups at the 2- and 4-positions of the benzene ring. This compound is of interest in synthetic organic chemistry due to its utility as a versatile intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The electron-donating methoxy groups enhance its reactivity in electrophilic substitution reactions, while the sulfonamide moiety provides a stable functional group for further derivatization. Its well-defined structure and consistent purity make it suitable for research applications requiring precise molecular modifications. The compound is typically handled under standard laboratory conditions, with stability under inert atmospheres.

2,4-Dimethoxybenzenesulfonamide structure

51770-71-9 structure

Product Name:2,4-Dimethoxybenzenesulfonamide

CAS No:51770-71-9

MF:C₈H₁₁NO₄S

MW:217.24224114418

MDL:MFCD06147001

CID:366410

PubChem ID:6469795

Update Time:2025-05-27

2,4-Dimethoxybenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

- Benzenesulfonamide,2,4-dimethoxy-
- 2,4-Dimethoxybenzenesulfonamide
- DTXSID80424260
- E78521
- EN300-26999
- 51770-71-9
- BCA77071
- SCHEMBL2183386
- MFCD06147001
- 2,4-DIMETHOXY-1-BENZENESULFONAMIDE
- CS-0226980
- FT-0678012
- AKOS000144027
- (4-(Acetylamino)phenoxyaceticacidethylester
- BS-51763
- 2,4-dimethoxybenzene-1-sulfonamide
- SB79374
- GS0433
- STK481787
- MDL： MFCD06147001
- Inchi： 1S/C8H11NO4S/c1-12-6-3-4-8(14(9,10)11)7(5-6)13-2/h3-5H,1-2H3,(H2,9,10,11)
- InChI Key： MGHCDRVTMABICG-UHFFFAOYSA-N
- SMILES： S(C1C=CC(=CC=1OC)OC)(N)(=O)=O

Computed Properties

Exact Mass: 217.04100
Monoisotopic Mass: 217.04087901g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 272
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 87Å²

Experimental Properties

Density: 1.305
Melting Point: 166-167°C
Boiling Point: 403°Cat760mmHg
Flash Point: 197.5°C
Refractive Index: 1.536
PSA: 87.00000
LogP: 2.13230

2,4-Dimethoxybenzenesulfonamide Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

2,4-Dimethoxybenzenesulfonamide Customs Data

HS CODE：2935009090
Customs Data：

China Customs Code:
2935009090

Overview:

2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

Declaration elements:

Product Name, component content, use to

Summary:

2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

2,4-Dimethoxybenzenesulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM330038-1g	2,4-dimethoxybenzenesulfonamide	51770-71-9	95%+	1g	$70	2021-08-18
TRC	D460023-50mg	2,4-Dimethoxybenzenesulfonamide	51770-71-9		50mg	$ 50.00	2022-06-05
TRC	D460023-100mg	2,4-Dimethoxybenzenesulfonamide	51770-71-9		100mg	$ 65.00	2022-06-05
TRC	D460023-500mg	2,4-Dimethoxybenzenesulfonamide	51770-71-9		500mg	$ 115.00	2022-06-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	021410-1g	2,4-Dimethoxybenzenesulfonamide	51770-71-9	96%	1g	975CNY	2021-05-07
Chemenu	CM330038-1g	2,4-dimethoxybenzenesulfonamide	51770-71-9	95%+	1g	$70	2022-06-11
abcr	AB264224-1 g	2,4-Dimethoxybenzenesulfonamide, 96%; .	51770-71-9	96%	1 g	€108.80	2023-07-20
abcr	AB264224-5 g	2,4-Dimethoxybenzenesulfonamide, 96%; .	51770-71-9	96%	5 g	€307.00	2023-07-20
Apollo Scientific	OR54756-5g	2,4-Dimethoxybenzenesulfonamide	51770-71-9	98%	5g	£49.00	2025-02-20
Apollo Scientific	OR54756-25g	2,4-Dimethoxybenzenesulfonamide	51770-71-9	98%	25g	£169.00	2025-02-20

2,4-Dimethoxybenzenesulfonamide Suppliers

Amadis Chemical Company Limited

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Audited Supplier

(CAS:51770-71-9)2,4-Dimethoxybenzenesulfonamide

Order Number:A1163467

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 00:17

Price ($):301.0

Email:sales@amadischem.com

Product Official Link

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4. Aggregation kinetics and gel formation in modestly concentrated suspensions of oppositely charged model ceramic colloids: a numerical study

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5. Aggregation-induced emission enhancement upon Al3+ complexation with a tetrasulfonated calix[4]bisazacrown fluorescent molecular sensor†

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